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Compound of Interest

Compound Name: Trimethyl thiophosphate

Cat. No.: B087166 Get Quote

Essential Safety and Handling Guide for Trimethyl
Thiophosphate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Trimethyl thiophosphate (CAS No. 152-18-1). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE) Requirements
When handling Trimethyl thiophosphate, a comprehensive PPE strategy is mandatory to

prevent exposure. The following equipment should be used.[1]
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Body Part Required PPE
Specifications & Best
Practices

Respiratory
Full-face Respirator or Vapor

Respirator

Use a NIOSH/MSHA approved

respirator if exposure limits are

exceeded or irritation is

experienced.[2][3] For higher

concentrations, a positive-

pressure supplied air respirator

or self-contained breathing

apparatus (SCBA) may be

required. A recommended filter

type is for organic gases and

vapors (Type A, Brown),

conforming to EN14387.[4]

Eyes/Face
Tightly Fitting Safety Goggles

or Chemical Safety Goggles

Goggles should conform to EU

standard EN166 or NIOSH

(US) standards.[3][4] A face

shield may be necessary for

splash protection.[5][6]

Hands
Chemical Impermeable /

Resistant Gloves

Nitrile or rubber gloves are

recommended.[7] Gloves must

be inspected for integrity

before each use. Wash and

dry hands after removing

gloves.[3]

Body Chemical Resistant Clothing

Wear a chemical-resistant

apron, long-sleeved clothing,

or a hooded chemical splash

suit.[2][3] Fire/flame resistant

and impervious clothing is also

recommended.[3]

Contaminated clothing should

be removed immediately and

laundered before reuse.[4][8]
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Feet Chemical Resistant Boots

Boots should be chemical-

resistant, preferably with a

steel toe and shank.[1][6]

Hazard Summary and Exposure Data
While specific regulatory occupational exposure limits for Trimethyl thiophosphate have not

been established by major regional bodies, the substance is classified as hazardous.[3] It is

harmful if swallowed, causes skin and serious eye irritation, and can be fatal if inhaled.[4][9]

Hazard Classification Data

Acute Oral Toxicity (Rat LD50) = 562 mg/kg

Acute Inhalation Toxicity (Rat LC50) = 220 ppm (4 h)

Primary Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, Fatal if inhaled,

May cause respiratory irritation.[9]

Incompatible Materials Oxidizing agents, Bases, Carbon Steel.[2]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Risk Assessment: Before beginning work, perform a thorough risk assessment for the

planned procedure.

Ventilation: All handling must occur in a well-ventilated area.[3] Use a certified chemical fume

hood or implement local exhaust ventilation to keep airborne concentrations low.[2][4][9]

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible in the work area.[5][8]

Gather Materials: Assemble all necessary chemicals, equipment, and PPE before starting.

2. Safe Handling Procedure:
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Don PPE: Put on all required personal protective equipment as detailed in the table above.

Chemical Handling: Avoid all contact with skin, eyes, and clothing. Do not breathe vapors,

mists, or sprays.[2][4] Use non-sparking tools to prevent ignition.[3]

Hygiene: Do not eat, drink, or smoke in the laboratory or areas where Trimethyl
thiophosphate is handled.[2] Wash hands thoroughly with soap and water after handling

and before breaks.[2]

3. Post-Handling and Storage:

Decontamination: At the end of the work shift, wash any body areas that may have come into

contact with the chemical.[8]

Doff PPE: Remove PPE carefully to avoid cross-contamination.

Storage: Store Trimethyl thiophosphate in a tightly closed, original container in a dry, cool,

and well-ventilated place.[2][3] Some sources recommend refrigerated storage at 4°C.[9]

Store locked up and away from incompatible materials.[2][9]

Disposal and Spill Management Plan
Proper disposal of Trimethyl thiophosphate and contaminated materials is crucial to prevent

environmental contamination and health risks.

1. Waste Disposal Protocol:

Regulatory Compliance: All waste must be disposed of in accordance with federal, state, and

local environmental regulations.[2] Chemical waste generators are responsible for ensuring

complete and accurate classification of waste.[4]

Containerization: Dispose of contents and container to an approved waste disposal plant.[4]

[9] Do not mix with other waste streams.[10]

Disposal Method: A potential disposal method is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[5]
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Contaminated Materials: Empty containers and contaminated materials (e.g., absorbent

pads, used PPE) should be handled as hazardous waste and disposed of accordingly.[2][10]

2. Emergency Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so. Build dikes or use

absorbent materials to contain the flow.[11] Prevent the spill from entering drains or

waterways.[3]

Cleanup: Absorb the spill with an inert, non-combustible material such as dry sand, earth, or

vermiculite.[2] Use spark-proof tools for collection.[3]

Final Disposal: Collect the absorbed material and place it into a suitable, closed, and

properly labeled container for disposal.[4]
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Workflow for Handling Trimethyl Thiophosphate

1. Preparation

2. Handling

3. Post-Handling

4. Waste & Spill Management

Conduct Risk Assessment

Gather Required PPE

Set Up in Fume Hood

Don PPE

Perform Chemical Work

Practice Good Hygiene

Emergency Spill Protocol

Decontaminate Work Area

Doff & Store PPE

Store Chemical Securely

Segregate Hazardous Waste

Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Trimethyl thiophosphate.
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First Aid Measures
Immediate medical attention is required in case of exposure.[4][9]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected area with

plenty of soap and water for at least 15 minutes.[9] Seek immediate medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[4] Remove contact lenses if present and easy to do so.

Continue rinsing. Seek immediate medical attention.[4][9]

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water.[3][4] If the person is

conscious, give one or two glasses of water to dilute the chemical.[11] Call a physician or

poison control center immediately.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

2. spectrumchemical.com [spectrumchemical.com]

3. echemi.com [echemi.com]

4. fishersci.com [fishersci.com]

5. tcichemicals.com [tcichemicals.com]

6. epa.gov [epa.gov]

7. prochemonline.com [prochemonline.com]

8. nj.gov [nj.gov]

9. assets.thermofisher.com [assets.thermofisher.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA30395&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA30395~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2013:25:12~~Trimethyl%20thiophosphate~~
https://www.spectrumchemical.com/media/sds/T0350.pdf
https://www.tcichemicals.com/BE/en/sds/P0271_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA30395~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2013:25:12~~Trimethyl%20thiophosphate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA30395~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2013:25:12~~Trimethyl%20thiophosphate~~
https://www.fishersci.com/store/msds?partNumber=AA30395&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA30395&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA30395~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2013:25:12~~Trimethyl%20thiophosphate~~
https://cameochemicals.noaa.gov/chemical/17402
https://www.echemi.com/sds/oos-trimethylphosphorothioate-pid_Seven4429.html
https://www.fishersci.com/store/msds?partNumber=AA30395&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/17402
https://www.fishersci.com/store/msds?partNumber=AA30395&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b087166?utm_src=pdf-custom-synthesis
https://chemm.hhs.gov/ppe.htm
https://www.spectrumchemical.com/media/sds/T0350.pdf
https://www.echemi.com/sds/oos-trimethylphosphorothioate-pid_Seven4429.html
https://www.fishersci.com/store/msds?partNumber=AA30395&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/P0271_EU_6N.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://prochemonline.com/wp-content/uploads/2021/06/3716.TrimethylPhosphite.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1935.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA30395~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2013:25:12~~Trimethyl%20thiophosphate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. sigmaaldrich.com [sigmaaldrich.com]

11. TRIMETHYL PHOSPHATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Personal protective equipment for handling Trimethyl
thiophosphate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087166#personal-protective-equipment-for-handling-
trimethyl-thiophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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